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An In-Depth Technical Guide to the Field Identification of Olivine

Introduction
Olivine is a crucial rock-forming nesosilicate mineral group with the chemical formula

(Mg,Fe)₂SiO₄.[1][2] It represents a solid solution series between the magnesium-rich

endmember, forsterite (Mg₂SiO₄), and the iron-rich endmember, fayalite (Fe₂SiO₄).[2][3] The

name is derived from its characteristic olive-green color.[2] Olivine is a primary component of

the Earth's upper mantle and is commonly found in mafic and ultramafic igneous rocks.[2][4] Its

identification in the field is fundamental to understanding the petrogenesis and classification of

these rocks. This guide provides a detailed protocol for the identification of olivine in geological

field samples, tailored for researchers and scientists.

Geological Context and Occurrence
The presence of olivine is typically restricted to specific geological environments due to its high

crystallization temperature from magma.[5]

Igneous Rocks: Olivine is most abundant in low-silica mafic and ultramafic igneous rocks.[4]

It is a defining mineral in rocks such as peridotite and dunite and is common in gabbro and

basalt.[4][5][6] Its association with minerals like calcic plagioclase and magnesium-rich

pyroxenes is characteristic of high-temperature crystallization.[4]

Metamorphic Rocks: Less commonly, forsterite-rich olivine can be found in metamorphosed

siliceous dolomites and marbles.[3][6][7]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b1252735?utm_src=pdf-interest
https://www.benchchem.com/product/b1252735?utm_src=pdf-body
https://www.benchchem.com/product/b1252735?utm_src=pdf-body
https://geology.com/minerals/olivine.shtml
https://en.wikipedia.org/wiki/Olivine
https://en.wikipedia.org/wiki/Olivine
https://www.science.smith.edu/geosciences/petrology/petrography/olivine/olivine.html
https://en.wikipedia.org/wiki/Olivine
https://www.benchchem.com/product/b1252735?utm_src=pdf-body
https://en.wikipedia.org/wiki/Olivine
https://www.alexstrekeisen.it/english/vulc/olivine.php
https://www.benchchem.com/product/b1252735?utm_src=pdf-body
https://www.benchchem.com/product/b1252735?utm_src=pdf-body
https://geologyscience.com/minerals/olivine/
https://www.benchchem.com/product/b1252735?utm_src=pdf-body
https://www.alexstrekeisen.it/english/vulc/olivine.php
https://www.alexstrekeisen.it/english/vulc/olivine.php
https://geologyscience.com/minerals/olivine/
https://commonminerals.esci.umn.edu/minerals-o-s/olivine-group
https://www.alexstrekeisen.it/english/vulc/olivine.php
https://www.benchchem.com/product/b1252735?utm_src=pdf-body
https://www.science.smith.edu/geosciences/petrology/petrography/olivine/olivine.html
https://commonminerals.esci.umn.edu/minerals-o-s/olivine-group
https://sites.und.edu/dexter.perkins/opticalmin/olivine.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1252735?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Xenoliths: Well-developed crystal masses of olivine are often found in xenoliths—fragments

of mantle rock brought to the surface during volcanic eruptions.[6]

Weathering: Olivine weathers very easily at the Earth's surface, often altering to serpentine

or iddingsite (a mixture of clay minerals and iron oxides).[2][5][7] This rapid alteration means

fresh olivine is most likely to be found in recent volcanic flows or unweathered rock

exposures.

Macroscopic Identification in Hand Samples
The identification of olivine in the field relies on a combination of its distinct physical properties.

Color: Typically a distinctive olive-green to yellow-green, though iron-rich varieties (fayalite)

can be brownish.[1][5][6] It may alter to a reddish color due to the oxidation of iron.[2]

Luster: Possesses a vitreous (glassy) luster.[1][6][8]

Crystal Habit and Form: In volcanic rocks, olivine may form euhedral phenocrysts.[7] More

commonly, it appears as anhedral to subhedral embedded grains or as granular masses.[5]

[7] When crystals are well-formed, they can exhibit characteristic six or eight-sided "barrel-

like" sections.[8]

Fracture and Cleavage: Olivine has poor cleavage and a brittle tenacity, resulting in a

distinctive conchoidal fracture.[1][2][5] The lack of prominent cleavage planes is a key

diagnostic feature when comparing it to minerals like pyroxene.[7][9]

Hardness: It is a relatively hard mineral, with a Mohs hardness ranging from 6.5 to 7.[1][6]

This means it can scratch glass and cannot be scratched by a steel knife.

Streak: The streak of olivine is colorless or white.[2][3]

Data Presentation: Summary Tables
For clarity and comparative purposes, the key properties of olivine and minerals it is commonly

confused with are summarized below.

Table 1: Physical and Chemical Properties of Olivine
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Property Description

Chemical Formula (Mg,Fe)₂SiO₄[1][2]

Crystal System Orthorhombic[2]

Color
Olive-green, yellow-green, occasionally

brown[1][6]

Luster Vitreous (glassy)[1][8]

Hardness (Mohs) 6.5 - 7[1][6]

Specific Gravity 3.2 (Mg-rich) to 4.4 (Fe-rich)[1]

Cleavage Poor/Indistinct[2][6]

Fracture Conchoidal[1][2]

Streak Colorless or white[2][3]

Common Habit
Granular masses, embedded grains, "barrel-

like" crystals[5][7][8]

Common Association
Mafic/ultramafic igneous rocks (basalt, gabbro,

peridotite)[4][6]

Alteration Products Serpentine, Iddingsite[2][5][7]

Table 2: Distinguishing Olivine from Similar Field Minerals
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Mineral Key Distinguishing Features from Olivine

Pyroxene (Augite)

Typically dark green to black. Has two distinct

cleavage planes at nearly 90 degrees, which

olivine lacks.[9]

Epidote

Often a pistachio-green color. Commonly found

in metamorphic rocks.[6] Has one perfect

cleavage and can be pleochroic (color changes

when rotated in light).[6]

Serpentine

A common alteration product of olivine.[6]

Significantly softer, with a Mohs hardness of 2.5-

4, easily scratched by a knife.[6] Often has a

greasy or waxy luster.

Apatite

Green varieties can mimic olivine's color, but it

is much softer with a Mohs hardness of 5.[6]

Can be scratched by a steel knife.

Tourmaline

Green varieties exist, but tourmaline is typically

found in granite pegmatites, an environment

where olivine is generally absent.[6] Often

exhibits striated, elongated crystals.

Chlorite

Very soft with a Mohs hardness of 2-2.5, easily

scratched by a fingernail.[6] Has one perfect

cleavage, similar to mica.[6]

Experimental Protocols for Field Identification
Simple, non-destructive tests can be performed in the field to aid in the identification of olivine.

Protocol: Mohs Hardness Test
Objective: To determine the relative hardness of the mineral sample to differentiate it from

softer minerals like serpentine or apatite.

Materials:
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Hand lens (10x magnification)

A set of hardness picks or common objects of known hardness:

Fingernail (Hardness ~2.5)

Copper penny (Hardness ~3.5)

Steel knife blade or nail (Hardness ~5.5)

Glass plate (Hardness ~5.5)

Streak plate or unglazed porcelain tile (Hardness ~7)

Procedure:

Select a fresh, unaltered surface on the mineral sample.

Attempt to scratch the surface of the mineral with an object of known hardness, starting with

the softest (fingernail). Press firmly but carefully.

Examine the tested spot with a hand lens. A true scratch will be a visible groove, not a line of

powder from the testing tool that can be rubbed off.

If the tool did not scratch the mineral, proceed to the next hardest tool (e.g., penny, then steel

knife).

Olivine has a hardness of 6.5-7. Therefore, it should not be scratched by a steel knife blade.

To confirm, attempt to scratch the glass plate with the mineral sample. Olivine should readily

scratch glass.

Result Interpretation: If the mineral scratches a steel knife and glass, and cannot be

scratched by the knife, its hardness is consistent with olivine. If it is easily scratched by the

steel knife, it is likely a softer mineral such as apatite or serpentine.[6]

Protocol: Streak Test
Objective: To determine the color of the mineral in powdered form.
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Materials:

Unglazed porcelain tile (streak plate)

Mineral sample

Procedure:

Select a corner or edge of the mineral sample.

Rub the mineral firmly across the surface of the streak plate, as if drawing a line with a

crayon.

Observe the color of the powdered residue left on the plate.

Result Interpretation: Olivine will produce a colorless or white streak.[2][3] This can help

distinguish it from other minerals that may have a colored streak.

Visualization of Identification Workflow
The logical process for identifying an unknown green mineral in a mafic igneous rock can be

visualized as a workflow.
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Start:
Examine green granular

mineral in mafic rock

Observe Luster:
Is it vitreous (glassy)?

Hardness Test:
Does it scratch glass

(Hardness > 5.5)?

  Yes  

Not Olivine
(e.g., Serpentine - waxy;

Chlorite - dull)

  No  

Observe Cleavage:
Are cleavage planes

poor or absent?
  Yes  

Likely Not Olivine
(e.g., Serpentine, Apatite)

  No  

High Confidence:
OLIVINE

  Yes  

Check for Pyroxene:
Look for two cleavages

at ~90 degrees

  No  

Click to download full resolution via product page

A workflow diagram for the field identification of olivine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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